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Compound of Interest

Compound Name: 2,5-Difluoro-4-nitrobenzoic acid

Cat. No.: B040929 Get Quote

An In-depth Technical Guide on the Physical Properties of 2,5-Difluoro-4-nitrobenzoic Acid

Introduction
2,5-Difluoro-4-nitrobenzoic acid, with the CAS number 116465-48-6, is a significant organic

compound utilized primarily as an intermediate in organic synthesis, particularly within the

pharmaceutical and fine chemical industries.[1][2][3] Its molecular structure, featuring a

carboxylic acid group, a nitro group, and two fluorine atoms on a benzene ring, imparts unique

reactivity and physical characteristics that are crucial for its application in the synthesis of

complex molecules and active pharmaceutical ingredients (APIs).[1][3][4] This guide provides a

detailed overview of the core physical properties of 2,5-Difluoro-4-nitrobenzoic acid,

experimental protocols for their determination, and logical diagrams to illustrate key

relationships and workflows.

Physical and Chemical Properties
The physical properties of 2,5-Difluoro-4-nitrobenzoic acid are summarized in the table

below. These properties are critical for its handling, storage, and application in various chemical

reactions. The compound typically appears as a white to pale cream or light yellow crystalline

powder.[1][2][5] Proper storage in a cool, ventilated, and dry place is recommended to maintain

its integrity.[1][6]
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Property Value Source(s)

Molecular Formula C₇H₃F₂NO₄ [1][2][5][7]

Molecular Weight 203.10 g/mol [1][2][7][8]

Melting Point
139.0 - 149.0 °C[5] or 147 -

148 °C[1][2][6]
[1][2][5][6]

Boiling Point (Predicted) 364.8 ± 42.0 °C at 760 mmHg [1][2][6]

Density (Predicted) 1.661 - 1.7 ± 0.1 g/cm³ [1][6]

pKa (Predicted) 2.03 ± 0.13 [6][9]

Solubility
Slightly soluble in water.[2][6]

[9]
[2][6][9]

Appearance
White to pale green solid[6][9] /

Pale cream powder[5]
[5][6][9]

Storage Temperature
Room Temperature, sealed in

dry conditions.[6]
[6]

Experimental Protocols
Detailed methodologies are essential for the accurate determination of physical properties.

Below are protocols for key experimental procedures.

Melting Point Determination (Capillary Method)
The melting point is a crucial indicator of a compound's purity. Pure crystalline solids typically

exhibit a sharp melting point range of 0.5-1.0°C, while impurities can cause a depression and

broadening of this range.

Objective: To determine the temperature range over which the solid sample melts.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)
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Glass capillary tubes (one end sealed)[10][11]

Thermometer[10]

Spatula

Mortar and pestle (optional, for pulverizing the sample)

Procedure:

Sample Preparation: Ensure the 2,5-Difluoro-4-nitrobenzoic acid sample is completely dry

and in a fine powdered form.[12] If necessary, gently crush the crystals using a mortar and

pestle.

Loading the Capillary Tube: Press the open end of a capillary tube into the powdered

sample, forcing a small amount of the solid into the tube.[10][11] Invert the tube and tap it

gently on a hard surface to pack the solid into the sealed end.[11] Repeat until the packed

sample is approximately 1-2 mm high.[10]

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus.[11] Ensure the thermometer is correctly positioned to accurately measure the

temperature of the heating block.[13]

Heating and Observation:

If the approximate melting point is unknown, a rapid initial heating can be performed to

find a rough estimate.

For an accurate measurement, start heating at a rate that allows the temperature to rise

slowly, about 1-2°C per minute, once the temperature is within 15-20°C of the expected

melting point.[11]

Observe the sample through the magnifying lens.

Recording the Melting Range:

Record the temperature at which the first drop of liquid appears. This is the beginning of

the melting range.[13]
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Continue observing and record the temperature at which the last crystal of the solid turns

into a liquid. This is the end of the melting range.[13]

Cooling and Cleanup: Turn off the apparatus and allow it to cool. Dispose of the used

capillary tube in a designated glass waste container.

Solubility Determination (Qualitative)
This protocol provides a method to determine the qualitative solubility of a substance in a given

solvent, such as water.

Objective: To determine if 2,5-Difluoro-4-nitrobenzoic acid is soluble, slightly soluble, or

insoluble in water at a constant temperature.[14]

Apparatus:

Test tubes and a test tube rack

Spatula

Balance

Graduated cylinder or pipette

Stopper for the test tube

Thermometer

Procedure:

Solvent Preparation: Add a measured volume of the solvent (e.g., 2.0 mL of distilled water) to

a clean test tube.[15] Measure and record the initial temperature of the solvent.[14]

Solute Addition: Weigh a small, known amount of 2,5-Difluoro-4-nitrobenzoic acid (e.g., 25

mg).[15] Add a small portion of the solid to the test tube using a spatula.[14]

Dissolution Attempt: Stopper the test tube and shake it vigorously for a set amount of time

(e.g., 1-2 minutes).[14][15] It is important to avoid warming the test tube with your hands, as
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temperature affects solubility.[14]

Observation: Observe the mixture to see if the solid has completely dissolved.

Iterative Addition: If the solid dissolves completely, add another small, known portion of the

solute and repeat the shaking process.[14] Continue this process until the added solid no

longer dissolves, indicating that the solution is saturated.

Final Measurement: Once saturation is reached, check and record the final temperature of

the solution to ensure it has remained constant.[14] The solubility can then be qualitatively

described (e.g., slightly soluble) or quantitatively calculated based on the total mass of solute

dissolved in the volume of the solvent.

Visualizations
Structural Influence on Physical Properties
The chemical structure of 2,5-Difluoro-4-nitrobenzoic acid directly influences its physical

properties. The interplay between the functional groups dictates its melting point, boiling point,

acidity, and solubility.

Molecular Structure
(2,5-Difluoro-4-nitrobenzoic acid)

Physical Properties

C₇H₃F₂NO₄

-COOH -NO₂ -FBenzene Ring

High Melting Point
(147-148 °C)

H-bonding

High Boiling Point
(Predicted ~365 °C)

H-bonding

Low pKa
(Predicted ~2.03)

Acidity

Slightly Soluble in Water

Polarity, H-bonding Dipole-dipole Dipole-dipoleInductive effect PolarityInductive effectStacking, RigidityHydrophobicity
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Click to download full resolution via product page

Caption: Relationship between molecular structure and physical properties.

Experimental Workflow: Melting Point Determination
The following diagram illustrates the standard workflow for determining the melting point of a

solid organic compound using the capillary method.
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Caption: Workflow for melting point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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